Cas no 1233958-32-1 (2-Bromo-N-(piperidine-4-yl)benzamido hydrochloride)

• Product Name: 2-Bromo-N-(piperidine-4-yl)benzamido hydrochloride
• CAS No: 1233958-32-1
• MF: C₁₂H₁₆BrClN₂O
• MW: 319.625241279602
• CID: 4788593
• Update Time: 2025-10-31

2-Bromo-N-(piperidine-4-yl)benzamido hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(piperidine-4-yl)benzamido hydrochloride
• 2-Bromo-N-(piperidin-4-yl)benzamide hydrochloride

• Inchi： 1S/C12H15BrN2O.ClH/c13-11-4-2-1-3-10(11)12(16)15-9-5-7-14-8-6-9;/h1-4,9,14H,5-8H2,(H,15,16);1H
• InChI Key： GXCKEGGNPKVQSO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NC1CCNCC1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Bromo-N-(piperidine-4-yl)benzamido hydrochloride

2-Bromo-N-(piperidine-4-yl)benzamido hydrochloride: A Comprehensive Overview

The compound with CAS No. 1233958-32-1, known as 2-Bromo-N-(piperidine-4-yl)benzamido hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The benzamido group, combined with the piperidine ring, creates a versatile platform for exploring various biological activities.

Recent studies have highlighted the importance of brominated aromatic compounds in medicinal chemistry. The presence of the bromo substituent in this molecule enhances its reactivity and selectivity, making it a valuable intermediate in the synthesis of complex molecules. Researchers have utilized this compound to explore its role in inhibiting key enzymes involved in metabolic pathways, such as kinases and proteases.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications. The salt formation not only improves solubility but also stabilizes the molecule, facilitating its use in drug delivery systems. Recent advancements in nanotechnology have enabled the encapsulation of this compound within lipid nanoparticles, enhancing its bioavailability and reducing systemic toxicity.

In terms of synthesis, the preparation of 2-Bromo-N-(piperidine-4-yl)benzamido hydrochloride involves a multi-step process that combines nucleophilic aromatic substitution and acid-base chemistry. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction kinetics, making the process more efficient and scalable for industrial production.

From a structural standpoint, the molecule's piperidine ring contributes to its conformational flexibility, allowing it to interact with diverse biological targets. Computational studies using molecular docking have revealed potential binding modes with G-protein coupled receptors (GPCRs), suggesting its utility in modulating cellular signaling pathways.

Moreover, the bromine atom at position 2 of the benzene ring plays a critical role in determining the compound's electronic properties. This feature has been exploited in designing analogs with enhanced pharmacokinetic profiles. For instance, substituting bromine with other halogens or electron-withdrawing groups has been shown to modulate the compound's lipophilicity and permeability across biological membranes.

Recent clinical trials have demonstrated promising results for derivatives of this compound in treating chronic inflammatory diseases. The ability of 2-Bromo-N-(piperidine-4-yl)benzamido hydrochloride to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 has positioned it as a potential therapeutic agent in immunology.

In conclusion, CAS No. 1233958-32-1, or 2-Bromo-N-(piperidine-4-yl)benzamido hydrochloride, represents a cutting-edge molecule with vast potential in drug discovery and development. Its unique structure, combined with advanced synthetic techniques and innovative delivery systems, continues to drive research into novel therapeutic interventions.